Cas no 480-94-4 (3-Mercaptoindole)

• Product Name: 3-Mercaptoindole
• CAS No: 480-94-4
• MF: C₈H₇NS
• MW: 149.212880373001
• MDL: MFCD00152110
• CID: 331574
• PubChem ID: 10200
• Update Time: 2025-06-08

3-Mercaptoindole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-thiol
• 3-Mercaptoindole
• 1H-Indol-3-ylhydrosulfide
• M-2600
• 3-mercaptoindole, AldrichCPR
• 3-Sulfanylindole
• 1X-5008
• 3-Sulphanyl-1H-indole
• DTXSID90197392
• 3-Indoylthiol
• 3-Thio-1H-indole
• FT-0615954
• 480-94-4
• SCHEMBL154499
• A871957
• H10966
• BRN 0114958
• 3-mercapto-indole
• AKOS005070030
• 1H-Indol-3-yl hydrosulfide
• LYFRUBQVZGVXPR-UHFFFAOYSA-N
• MFCD00152110
• CS-0313514
• DTXCID00119883
• 5-21-03-00010 (Beilstein Handbook Reference)

• MDL： MFCD00152110
• Inchi： 1S/C8H7NS/c10-8-5-9-7-4-2-1-3-6(7)8/h1-5,9-10H
• InChI Key： LYFRUBQVZGVXPR-UHFFFAOYSA-N
• SMILES： SC1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 149.03000
• Monoisotopic Mass: 149.02992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 16.8

Experimental Properties

• Color/Form: 灰白色至淡 褐色结晶粉末
• Density: 1.303
• Melting Point: 97-100°C
• Boiling Point: 326.6 °C at 760 mmHg
• Flash Point: 151.3 °C
• Refractive Index: 1.751
• PSA: 54.59000
• LogP: 2.45660

3-Mercaptoindole Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-Mercaptoindole

3-Mercaptoindole: A Comprehensive Overview

3-Mercaptoindole, also known by its CAS number CAS No. 480-94-4, is a fascinating compound with a rich history and diverse applications in various fields of science and technology. This compound, characterized by its indole structure with a mercapto group (-SH) at the 3-position, has garnered significant attention due to its unique chemical properties and potential uses in pharmacology, materials science, and beyond.

The indole moiety in 3-Mercaptoindole is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of the mercapto group introduces additional functional diversity, enabling this compound to participate in various chemical reactions and interactions. Recent studies have highlighted the importance of 3-Mercaptoindole in the development of novel therapeutic agents, particularly in the realm of anti-cancer drug design.

In pharmacology, researchers have explored the potential of 3-Mercaptoindole as a precursor for synthesizing bioactive molecules. For instance, derivatives of this compound have shown promising anti-proliferative activity against various cancer cell lines. The ability of 3-Mercaptoindole to modulate cellular signaling pathways makes it an attractive candidate for drug discovery efforts targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders.

Beyond pharmacology, 3-Mercaptoindole has found applications in materials science, particularly in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The thiol group in this compound facilitates strong metal-ligand interactions, making it ideal for constructing porous materials with tailored properties for gas storage, catalysis, and sensing applications.

The synthesis of 3-Mercaptoindole typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, opening new avenues for stereochemistry-driven research.

In conclusion, CAS No. 480-94-4, or 3-Mercaptoindole, stands as a testament to the boundless potential of small organic molecules in driving scientific innovation. With ongoing research uncovering new facets of its chemistry and biology, this compound continues to be a focal point for researchers across disciplines.